Cas no 2168336-93-2 (3,5-Dichloro-4-(cyclohex-1-en-1-yl)aniline)

• Product Name: 3,5-Dichloro-4-(cyclohex-1-en-1-yl)aniline
• CAS No: 2168336-93-2
• MF: C₁₂H₁₃Cl₂N
• MW: 242.144321203232
• CID: 5748458
• PubChem ID: 165562929
• Update Time: 2025-05-24

3,5-Dichloro-4-(cyclohex-1-en-1-yl)aniline Chemical and Physical Properties

Names and Identifiers

• EN300-1587118
• 2168336-93-2
• 3,5-dichloro-4-(cyclohex-1-en-1-yl)aniline
• 3,5-Dichloro-4-(cyclohex-1-en-1-yl)aniline

• Inchi： 1S/C12H13Cl2N/c13-10-6-9(15)7-11(14)12(10)8-4-2-1-3-5-8/h4,6-7H,1-3,5,15H2
• InChI Key： BBWBQRMGJATDHI-UHFFFAOYSA-N
• SMILES： ClC1C=C(C=C(C=1C1=CCCCC1)Cl)N

Computed Properties

• Exact Mass: 241.0425048g/mol
• Monoisotopic Mass: 241.0425048g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 1
• Heavy Atom Count: 15
• Rotatable Bond Count: 1
• Complexity: 240
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 4.2
• Topological Polar Surface Area: 26Ų

Additional information on 3,5-Dichloro-4-(cyclohex-1-en-1-yl)aniline

Professional Introduction to Compound with CAS No. 2168336-93-2 and Product Name: 3,5-Dichloro-4-(cyclohex-1-en-1-yl)aniline

3,5-Dichloro-4-(cyclohex-1-en-1-yl)aniline, identified by the CAS number 2168336-93-2, is a specialized organic compound that has garnered significant attention in the field of pharmaceutical chemistry and medicinal research. This compound belongs to the class of aromatic amines, characterized by its chlorinated and cyclohexenyl-substituted benzene ring structure. The unique arrangement of functional groups on its molecular framework makes it a versatile intermediate in the synthesis of various bioactive molecules, particularly in the development of novel therapeutic agents.

The structural motif of 3,5-Dichloro-4-(cyclohex-1-en-1-yl)aniline consists of a benzene ring substituted with two chlorine atoms at the 3rd and 5th positions, and an alkene-linked cyclohexane ring at the 4th position. This configuration imparts distinct electronic and steric properties to the molecule, which are critical for its interaction with biological targets. The presence of both electron-withdrawing chlorine atoms and an electron-donating cyclohexenyl group creates a balance that influences its reactivity and binding affinity in biochemical assays.

In recent years, the compound has been explored as a key intermediate in the synthesis of pharmacophores targeting various disease mechanisms. One of the most promising areas of research involves its application in the development of small-molecule inhibitors for enzymes involved in cancer metabolism. Studies have demonstrated that derivatives of 3,5-Dichloro-4-(cyclohex-1-en-1-yl)aniline can modulate the activity of enzymes such as tyrosine kinases and cyclin-dependent kinases (CDKs), which are pivotal in cell proliferation and survival pathways. The cyclohexenyl moiety, in particular, has been shown to enhance binding stability by providing a rigid scaffold that optimizes interactions with protein active sites.

Furthermore, the compound has been investigated for its potential role in addressing inflammatory disorders. Emerging research suggests that 3,5-Dichloro-4-(cyclohex-1-en-1-yl)aniline derivatives can inhibit the production of pro-inflammatory cytokines by modulating signaling pathways such as NF-κB and MAPK. The chlorinated aromatic ring enhances lipophilicity, facilitating better cell membrane penetration, while the cyclohexenyl group contributes to metabolic stability. These properties make it an attractive candidate for further optimization into anti-inflammatory agents with improved pharmacokinetic profiles.

The synthesis of 3,5-Dichloro-4-(cyclohex-1-en-1-yl)aniline involves multi-step organic transformations that highlight its synthetic utility. A common synthetic route begins with the Friedel-Crafts alkylation of aniline derivatives followed by chlorination using reagents such as phosphorus oxychloride (POCl₃). The introduction of the cyclohexenyl group is typically achieved through electrocyclization or metal-catalyzed coupling reactions. These synthetic strategies underscore the compound's role as a building block in complex molecular architectures.

Recent advancements in computational chemistry have further illuminated the potential applications of 3,5-Dichloro-4-(cyclohex-1-en-1-yl)aniline. Molecular docking studies have identified its high binding affinity for several therapeutic targets, including bacterial enzymes and viral proteases. This computational evidence supports experimental efforts to develop novel antibiotics and antiviral drugs based on its scaffold. Additionally, green chemistry principles have been applied to refine its synthetic pathways, reducing waste and improving yields through catalytic methods and solvent-free reactions.

The pharmacological evaluation of 3,5-Dichloro-4-(cyclohex-1-en-1-yl)aniline has revealed promising results in preclinical models. In vitro assays have demonstrated inhibitory effects on enzymes associated with neurodegenerative diseases such as Alzheimer's and Parkinson's. The ability of this compound to cross the blood-brain barrier has been particularly noteworthy, suggesting its potential as a therapeutic agent for central nervous system disorders. These findings have spurred interest among academic institutions and pharmaceutical companies looking to develop next-generation treatments for neurological conditions.

As research progresses, the versatility of 3,5-Dichloro-4-(cyclohex-1-en-1-yl)aniline continues to be highlighted across multiple disciplines. Its role in material science is emerging as another area of interest, particularly in designing advanced polymers with enhanced thermal stability and mechanical strength. The chlorinated aromatic structure contributes to flame retardancy, while the cyclohexenyl group imparts flexibility to polymer chains. Such applications demonstrate the broad utility of this compound beyond traditional pharmaceuticals.

In conclusion,3,5-Dichloro-4-(cyclohex-1-en-1-y laniline (CAS No. 2168336 - 93 - 2) represents a significant advancement in synthetic chemistry and drug discovery. Its unique structural features enable diverse applications across pharmaceuticals, materials science, and biotechnology. Ongoing research continues to uncover new possibilities for this compound, reinforcing its importance as a valuable chemical entity in modern science and industry.